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Cat. No.: B1428426

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a detailed analysis of the predicted spectroscopic data for 7-
Chlorobenzo[d]isoxazol-3-amine (CAS No. 927413-64-7), a heterocyclic compound of

interest in medicinal chemistry.[1][2][3] Due to the limited availability of public experimental

spectra, this document leverages established spectroscopic principles and data from

analogous structures to offer a comprehensive interpretation of its predicted Nuclear Magnetic

Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The guide is intended to

assist researchers in the identification, characterization, and quality control of this molecule.

Introduction
7-Chlorobenzo[d]isoxazol-3-amine belongs to the benzisoxazole class of heterocyclic

compounds. The isoxazole moiety is a prominent scaffold in numerous pharmacologically

active molecules, exhibiting a wide range of biological activities.[4] The presence of a chlorine
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atom and an amino group on the benzisoxazole core is expected to significantly influence its

physicochemical and biological properties. Accurate spectroscopic characterization is

paramount for confirming the structure and purity of this compound in research and

development settings.

This guide provides an in-depth predictive analysis of the ¹H NMR, ¹³C NMR, IR, and MS

spectra of 7-Chlorobenzo[d]isoxazol-3-amine. The interpretations are grounded in

fundamental spectroscopic theory and comparative data from related structures.

Molecular Structure and Properties
Molecular Formula: C₇H₅ClN₂O[2][3]

Molecular Weight: 168.58 g/mol [2][3]

Structure:
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Caption: Molecular structure of 7-Chlorobenzo[d]isoxazol-3-amine.

Nuclear Magnetic Resonance (NMR) Spectroscopy
(Predicted)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1428426/docs?utm_src=pdf-body-img#spectroscopic-characterization-of-7-chlorobenzo-d-isoxazol-3-amine-a-technical-guide
https://www.benchchem.com/product/b1428426/docs?utm_src=pdf-body#spectroscopic-characterization-of-7-chlorobenzo-d-isoxazol-3-amine-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1428426?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


NMR spectroscopy is a powerful tool for elucidating the carbon-hydrogen framework of a

molecule. The following are the predicted ¹H and ¹³C NMR spectral data for 7-
Chlorobenzo[d]isoxazol-3-amine, typically recorded in a solvent like DMSO-d₆ or CDCl₃.

¹H NMR Spectroscopy
The proton NMR spectrum is expected to show signals corresponding to the aromatic protons

and the amine protons.

Table 1: Predicted ¹H NMR Data for 7-Chlorobenzo[d]isoxazol-3-amine

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~ 7.0 - 7.5 m 3H Ar-H

~ 5.0 - 6.0 br s 2H -NH₂

Interpretation:

Aromatic Protons (Ar-H): The three aromatic protons on the benzene ring are expected to

appear as a complex multiplet (m) in the region of δ 7.0-7.5 ppm. The exact chemical shifts

and coupling patterns will depend on the electronic effects of the chlorine atom and the fused

isoxazole ring.

Amine Protons (-NH₂): The two protons of the primary amine group are expected to appear

as a broad singlet (br s) between δ 5.0 and 6.0 ppm. The broadness of this signal is due to

quadrupole broadening from the nitrogen atom and potential hydrogen exchange with trace

amounts of water in the NMR solvent. The chemical shift can also vary with concentration

and temperature.

¹³C NMR Spectroscopy
The carbon NMR spectrum will provide information about the carbon skeleton of the molecule.

Table 2: Predicted ¹³C NMR Data for 7-Chlorobenzo[d]isoxazol-3-amine
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Chemical Shift (δ, ppm) Assignment

~ 160 - 165 C=N

~ 150 - 155 C-O

~ 130 - 135 C-Cl

~ 110 - 130 Ar-C

~ 100 - 110 Ar-C

Interpretation:

The spectrum is predicted to show seven distinct carbon signals.

The carbon atom of the C=N bond in the isoxazole ring is expected to be the most downfield

signal.

The carbon atom attached to the oxygen (C-O) will also be significantly downfield.

The carbon atom bonded to the chlorine atom (C-Cl) will be influenced by the halogen's

electronegativity.

The remaining aromatic carbons will appear in the typical aromatic region.

Infrared (IR) Spectroscopy (Predicted)
IR spectroscopy is used to identify the functional groups present in a molecule.

Table 3: Predicted IR Absorption Bands for 7-Chlorobenzo[d]isoxazol-3-amine
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Wavenumber (cm⁻¹) Intensity Assignment

3450 - 3300 Medium
N-H stretching (asymmetric

and symmetric)

1650 - 1600 Medium N-H bending (scissoring)

1600 - 1450 Medium-Strong
C=C and C=N stretching

(aromatic and isoxazole rings)

1350 - 1250 Strong
C-N stretching (aromatic

amine)

800 - 700 Strong C-Cl stretching

900 - 675 Medium-Strong Ar-H out-of-plane bending

Interpretation:

N-H Vibrations: The presence of a primary amine group (-NH₂) is expected to give rise to two

distinct N-H stretching bands in the 3450-3300 cm⁻¹ region (one for asymmetric and one for

symmetric stretching) and an N-H bending vibration around 1650-1600 cm⁻¹.[5]

Aromatic and Isoxazole Ring Vibrations: The C=C and C=N stretching vibrations of the

aromatic and isoxazole rings will appear in the 1600-1450 cm⁻¹ region.

C-N and C-Cl Stretching: A strong band corresponding to the C-N stretching of the aromatic

amine is expected around 1350-1250 cm⁻¹.[5] The C-Cl stretching vibration will likely be

observed in the fingerprint region, typically between 800 and 700 cm⁻¹.

Mass Spectrometry (MS) (Predicted)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule.

Predicted Mass Spectrum:

Molecular Ion (M⁺): The mass spectrum is expected to show a molecular ion peak at m/z

168. Due to the presence of the chlorine-37 isotope, an M+2 peak at m/z 170 with an
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intensity of approximately one-third of the M⁺ peak is also anticipated.

Major Fragmentation Pathways: The fragmentation of the isoxazole ring is a key pathway.

Common fragmentations include the cleavage of the N-O bond, followed by the loss of small

neutral molecules like CO or HCN.

Predicted MS Fragmentation

[C₇H₅ClN₂O]⁺
m/z = 168/170

[C₆H₅ClN]⁺
m/z = 126/128

- NCO [C₆H₄Cl]⁺
m/z = 111/113

- HCN

Click to download full resolution via product page

Caption: Predicted major fragmentation pathway for 7-Chlorobenzo[d]isoxazol-3-amine.

Experimental Protocols
While experimental data for the title compound is not readily available, the following are

standard protocols for acquiring the spectroscopic data discussed.

NMR Spectroscopy
Sample Preparation: Dissolve 5-10 mg of 7-Chlorobenzo[d]isoxazol-3-amine in

approximately 0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a 400 MHz or higher field NMR

spectrometer.

Data Processing: Process the raw data using appropriate software to perform Fourier

transformation, phase correction, and baseline correction.

Analysis: Integrate the peaks in the ¹H NMR spectrum and assign the chemical shifts in both

¹H and ¹³C spectra to the corresponding atoms in the molecule.

IR Spectroscopy
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Sample Preparation: Prepare a KBr pellet by mixing a small amount of the sample with dry

potassium bromide and pressing it into a thin disk. Alternatively, for an Attenuated Total

Reflectance (ATR) accessory, place a small amount of the solid sample directly on the ATR

crystal.

Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR)

spectrometer, typically in the range of 4000-400 cm⁻¹.

Analysis: Identify the characteristic absorption bands and assign them to the corresponding

functional groups.

Mass Spectrometry
Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via

a suitable ionization source, such as Electrospray Ionization (ESI) or Electron Impact (EI).

Data Acquisition: Acquire the mass spectrum, ensuring to scan a mass range that includes

the expected molecular ion.

Analysis: Identify the molecular ion peak (and its isotopic pattern) to confirm the molecular

weight. Analyze the fragmentation pattern to gain further structural information.

Conclusion
This technical guide provides a comprehensive overview of the predicted spectroscopic

characteristics of 7-Chlorobenzo[d]isoxazol-3-amine. While based on predictive analysis, the

information herein serves as a valuable resource for researchers working with this compound,

aiding in its identification and characterization. It is recommended that experimental data be

acquired to confirm these predictions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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